Cas no 1798464-73-9 (1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone)

• Product Name: 1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone
• CAS No: 1798464-73-9
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 5374961
• Update Time: 2025-05-23

1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone

• Inchi： 1S/C22H24N2O2/c1-26-20-8-5-16(6-9-20)19-4-2-3-13-24(15-19)22(25)18-7-10-21-17(14-18)11-12-23-21/h5-12,14,19,23H,2-4,13,15H2,1H3
• InChI Key： QPIQHOVAJVOLBE-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=C(C=1)C=CN2)(N1CCCCC(C2=CC=C(OC)C=C2)C1)=O

Additional information on 1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone

1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone: A Comprehensive Overview

1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone (CAS No. 1798464-73-9) is a highly specialized organic compound with significant potential in the field of drug discovery and chemical synthesis. This compound, characterized by its unique structure combining an indole moiety with a substituted azepane ring, has garnered attention due to its intriguing pharmacological properties and structural versatility. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic applications.

The molecular structure of 1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone is defined by the presence of an indole ring at the 5-position, which is connected via a methylene group to an azepane ring substituted with a 4-methoxyphenyl group. This configuration not only enhances the compound's stability but also contributes to its ability to interact with specific biological targets. The indole moiety, known for its aromaticity and hydrogen bonding capabilities, plays a crucial role in determining the compound's bioactivity. Meanwhile, the azepane ring provides structural rigidity and enhances lipophilicity, which are essential for drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone with various protein targets. For instance, molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), which are critical in regulating cellular signaling pathways. These findings suggest that the compound could serve as a lead molecule for developing drugs targeting conditions such as neurodegenerative diseases, inflammation, and cancer.

In terms of synthesis, 1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making this approach more efficient for large-scale production. Additionally, green chemistry principles have been integrated into the synthesis protocol to minimize environmental impact.

Preclinical studies on 1H-indol-5-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone have demonstrated promising results in vitro and in vivo models. For example, experiments using human cancer cell lines have shown that the compound exhibits selective cytotoxicity against malignant cells while sparing normal cells. This selective activity underscores its potential as an anticancer agent with reduced side effects compared to conventional chemotherapy drugs.

The pharmacokinetic profile of 1H-indol-5-yli[3-(4-methoxyphenyli)azepani-i]methanone has also been evaluated in animal models. Results indicate moderate oral bioavailability and favorable distribution properties, suggesting that it could be administered via the oral route for therapeutic purposes. Furthermore, preliminary toxicity studies have revealed no significant adverse effects at therapeutic doses, which adds to its suitability as a drug candidate.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated research into 1H-indol-yli[3-(4-methoxyfenylli)azepani-i]methanone, leading to the identification of novel analogs with enhanced potency and selectivity. These analogs are currently under investigation for their potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 1H-indol-yli[3-(4-methoxyfenylli)azepani-i]methanone (CAS No. 1798464-i7i-i9) represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover its full therapeutic potential, this compound is poised to make significant contributions to the development of innovative treatments for various human diseases.